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Compound of Interest

Compound Name: MW-150 hydrochloride

Cat. No.: B11931665 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for MW-150 hydrochloride was not located in

the public domain. The following guidance is based on general best practices for handling

potent, research-grade chemical compounds and should be supplemented with compound-

specific information from the manufacturer and a thorough risk assessment by qualified

personnel.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling MW-150 hydrochloride. The focus is on

immediate safety protocols, operational procedures, and disposal plans to ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is critical to minimize exposure to MW-150
hydrochloride. The following table summarizes the recommended PPE for handling this

compound.
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PPE Category Specification Rationale

Hand Protection

Double gloving with

chemotherapy-rated nitrile

gloves.

Prevents skin contact and

absorption. Double gloving

provides an extra layer of

protection in case of a tear or

puncture in the outer glove.[1]

[2]

Body Protection

Disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs.

Protects against contamination

of clothing and skin. The gown

should be resistant to chemical

permeation.[1][2][3]

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects eyes and face from

splashes and aerosols.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used, especially when

handling the powder form or

when there is a risk of

aerosolization.

Prevents inhalation of the

compound. The specific type of

respirator should be

determined by a risk

assessment.[4]

Operational Plan: Handling and Weighing
Follow these step-by-step procedures for the safe handling and weighing of MW-150
hydrochloride powder.

Preparation:

Designate a specific area for handling MW-150 hydrochloride, preferably within a

certified chemical fume hood or a containment ventilated enclosure (CVE).

Ensure that an eyewash station and safety shower are readily accessible.[4]

Assemble all necessary equipment and materials (e.g., spatulas, weigh paper, vials,

solvent) before starting.
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Weighing the Compound:

Perform all manipulations of the powder within the fume hood or CVE.

Use a dedicated set of utensils for handling the compound.

Carefully weigh the desired amount of MW-150 hydrochloride onto weigh paper or

directly into a tared vial.

Avoid creating dust. If any powder is spilled, clean it up immediately following the spill

response protocol.

Dissolution:

Add the appropriate solvent to the vial containing the weighed compound.

Cap the vial securely and mix by vortexing or gentle agitation until the compound is fully

dissolved.

Post-Handling:

Wipe down the work area with an appropriate deactivating solution (if known) or a cleaning

agent.

Dispose of all contaminated materials, including gloves, weigh paper, and disposable

utensils, in a designated hazardous waste container.

Disposal Plan
Proper disposal of MW-150 hydrochloride and associated waste is crucial to prevent

environmental contamination and accidental exposure.

Unused Compound: Unused MW-150 hydrochloride should be disposed of as hazardous

chemical waste in accordance with local, state, and federal regulations. Do not dispose of it

down the drain or in the regular trash.

Contaminated Materials: All disposable items that have come into contact with MW-150
hydrochloride, such as gloves, gowns, and labware, must be placed in a clearly labeled
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hazardous waste container.

Liquid Waste: Solutions containing MW-150 hydrochloride should be collected in a

designated, sealed, and labeled hazardous waste container.

Quantitative Data
The following table summarizes available quantitative data for MW-150 hydrochloride and

highlights the lack of established occupational exposure limits.

Parameter Value Source

Molecular Weight 417.9 g/mol [5]

OSHA PEL (Permissible

Exposure Limit)
Not Established

ACGIH TLV (Threshold Limit

Value)
Not Established

NIOSH REL (Recommended

Exposure Limit)
Not Established

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol provides a detailed methodology for preparing a 10 mM stock solution of MW-150
hydrochloride.

Calculate the Required Mass:

Determine the desired volume of the stock solution (e.g., 10 mL).

Calculate the mass of MW-150 hydrochloride needed using the following formula: Mass

(g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) Mass (mg) = 10 mmol/L x

0.010 L x 417.9 g/mol = 4.179 mg

Weigh the Compound:
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Following the operational plan for handling and weighing, accurately weigh 4.179 mg of

MW-150 hydrochloride powder into a tared vial.

Dissolve the Compound:

Add a small amount of the desired solvent (e.g., DMSO) to the vial to dissolve the

compound.

Once dissolved, add the remaining solvent to reach the final volume of 10 mL.

Label and Store:

Clearly label the vial with the compound name, concentration, solvent, date of preparation,

and your initials.

Store the stock solution under the recommended conditions, typically protected from light

and at a low temperature.

Preparation Handling Cleanup & Disposal

Designate Handling Area Don Appropriate PPE Assemble Materials Weigh Compound in Fume HoodProceed to Handling Dissolve Compound Decontaminate Work AreaProceed to Cleanup Dispose of Hazardous Waste Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of MW-150 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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